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This document provides a detailed overview and experimental protocols for the Cold Pad-Batch

(CPB) dyeing method using reactive dyes, a process of significant interest for its efficiency and

reduced environmental impact. These notes are intended for laboratory and research

applications.

Introduction
The Cold Pad-Batch (CPB) dyeing method is a semi-continuous process primarily used for

dyeing cellulosic fibers such as cotton and viscose with reactive dyes.[1] The technique

involves impregnating the fabric with a dye liquor containing the reactive dye and an alkali at

ambient temperature, followed by storing the batched fabric for a period to allow for dye

fixation.[2][3] This method is distinguished by its significant reductions in water, energy, and

chemical consumption compared to conventional exhaust dyeing methods.[3][4] Key

advantages include the elimination of salt in the dyeing process, higher dye fixation rates, and

minimal fabric abrasion.[3][5] However, the process requires careful control to avoid issues

such as "tailing" (color variation along the fabric length) and is characterized by a longer

processing time for dye fixation.[5][6]
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The core of the CPB method lies in the chemical reaction between the reactive dye and the

hydroxyl groups of the cellulosic fibers. This reaction, which forms a stable covalent bond, is

facilitated by an alkaline environment at room temperature. The process can be broken down

into three main stages: padding, batching (fixation), and washing-off.[2]

Padding: The fabric is passed through a trough containing the dye liquor and then squeezed

through rollers to ensure even dye penetration and a specific liquor pick-up percentage.

Batching: The padded fabric is rolled and wrapped in plastic film to prevent drying and the

absorption of atmospheric carbon dioxide, which could alter the pH of the system. The batch

is then stored at ambient temperature for several hours, during which the dye fixation

reaction occurs.

Washing-off: After fixation, the fabric is thoroughly washed to remove any unfixed,

hydrolyzed dye, ensuring good colorfastness.[2]

Experimental Protocols
Materials and Equipment

Fabric: Scoured and bleached 100% cotton fabric. The fabric should be free from any

residual alkali or other impurities that could interfere with dye uptake.[4]

Dyes: Reactive dyes (e.g., Vinyl Sulfone or Monochlorotriazine types).

Chemicals:

Sodium Carbonate (Soda Ash)

Sodium Hydroxide (Caustic Soda)

Urea (optional, to aid dye solubility)[4]

Wetting agent (non-ionic)

Sequestering agent

Equipment:
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Laboratory padding mangle

Beakers and graduated cylinders

Stirring apparatus

pH meter

Plastic film for wrapping

Rotating rack for batching (optional)

Washing beakers or a laboratory washing machine

Spectrophotometer for color measurement and fixation analysis

Safety Precautions
Always wear appropriate Personal Protective Equipment (PPE), including safety goggles,

gloves, and a lab coat, when handling reactive dyes and alkalis.[7][8][9]

Work in a well-ventilated area to avoid inhalation of dye powders or chemical fumes.[7][8]

Reactive dyes and alkalis can be corrosive and irritating to the skin and eyes. In case of

contact, rinse the affected area immediately with plenty of water.[10][11]

Consult the Safety Data Sheets (SDS) for all chemicals used.

Dye Liquor Preparation
The dye and alkali solutions are prepared separately and mixed just before padding to prevent

premature hydrolysis of the dye.[1][4]

Dye Solution:

Calculate the required amount of reactive dye based on the desired shade depth (see Table

1).

Make a paste of the dye powder with a small amount of cold water.
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Gradually add more water while stirring to ensure the dye is fully dissolved.

Add a wetting agent and a sequestering agent as required (see Table 2).

If using, dissolve urea in the dye solution.

Adjust the final volume with water.

Alkali Solution:

Calculate the required amount of sodium carbonate and/or sodium hydroxide based on the

desired shade depth (see Table 1).

Carefully dissolve the alkali in water. Note that the dissolution of sodium hydroxide is

exothermic.

Allow the solution to cool to room temperature before use.

Padding Procedure
Set the pressure of the laboratory padding mangle to achieve the desired wet pick-up

percentage (typically 60-80% for cotton).[2]

Just before starting the padding process, mix the dye solution and the alkali solution in the

recommended ratio (often 4:1 or 2:1, dye to alkali).[1][12]

Feed the prepared cotton fabric through the dye liquor in the padding trough and then

through the nip of the rollers.

Ensure the fabric is evenly saturated and that the speed and pressure are kept constant to

avoid variations in color.

Batching (Fixation)
Immediately after padding, roll the fabric onto a beam or into a roll.

Wrap the roll securely in plastic film to create a closed system.
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Store the wrapped fabric roll at a constant ambient temperature (20-30°C) for the required

batching time (see Table 3). For consistent results, the batch should be rotated slowly if

possible to prevent liquor drainage.[2][3]

Washing-off
After the batching time is complete, unwrap the fabric.

Rinse the fabric thoroughly with cold water to remove the majority of the unfixed dye and

alkali.

Wash the fabric in a hot bath (e.g., 90-95°C) with a non-ionic detergent to remove the

hydrolyzed dye.

Rinse again with warm and then cold water until the rinse water is clear.

Dry the fabric.

Quantitative Data
Table 1: Typical Recipe Formulations for Cold Pad-Batch
Dyeing of Cotton

Shade Depth Reactive Dye (g/L)
Sodium Carbonate
(g/L)

Sodium Hydroxide
(g/L)

Light 0.5 - 5 10 - 15 1 - 3

Medium 5 - 20 15 - 20 3 - 6

Dark 20 - 60 20 - 25 6 - 10

Note: The exact concentrations will vary depending on the specific reactive dye class, fabric

type, and desired shade.

Table 2: Auxiliary Chemicals in Cold Pad-Batch Dyeing
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Chemical Concentration (g/L) Function

Wetting Agent 1 - 2

Ensures rapid and uniform

wetting of the fabric by the dye

liquor.

Sequestering Agent 1 - 2

Chelates heavy metal ions in

the water that could interfere

with the dyeing process.

Urea 50 - 150
Aids in dissolving the dye and

prevents dye precipitation.

Anti-migrating Agent 10 - 20

Prevents the migration of dye

during batching, especially for

deep shades.

Table 3: Process Parameters for Cold Pad-Batch Dyeing
Parameter Range Notes

Liquor Pick-up 60 - 80% For cotton fabrics.

Padding Temperature 20 - 30°C
Should be kept constant to

ensure shade consistency.

Batching Time 4 - 24 hours

Depends on the reactivity of

the dye and the depth of the

shade. Turquoise and very

deep shades may require

longer times.

Batching Temperature 20 - 30°C

A controlled temperature

environment is crucial for

reproducibility.

Quality Control and Analysis
Determination of Dye Fixation Percentage

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The percentage of dye that has covalently bonded to the fiber can be determined

spectrophotometrically.

After dyeing and before washing-off, a small sample of the dyed fabric is taken.

The unfixed dye is extracted from this sample using a suitable solvent (e.g., 50% aqueous

pyridine).

The amount of fixed dye is determined by stripping the dye from a washed-off sample using

a harsh solvent or by dissolving the dyed cotton in a solvent like Cadoxen.

The dye concentration in the extracts is measured using a UV-Vis spectrophotometer.

The fixation percentage is calculated as: % Fixation = (Amount of fixed dye / Total amount of

dye on the fabric) x 100

Alternatively, the K/S value, which is proportional to the dye concentration on the fabric, can be

measured before and after the washing-off process to estimate the fixation rate.[13][14][15][16]

Colorfastness Testing
The performance of the dyed fabric should be evaluated according to standard testing

methods.
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Test ISO Standard Description

Colorfastness to Washing ISO 105-C06

Assesses the resistance of the

color to domestic and

commercial laundering.[17]

Colorfastness to Rubbing ISO 105-X12

Determines the amount of

color transferred from the

fabric surface to another

surface by rubbing.[17][18]

Colorfastness to Light ISO 105-B02

Evaluates the resistance of the

color to fading when exposed

to a standard light source.[17]

Colorfastness to Perspiration ISO 105-E04

Measures the resistance of the

color to the action of acidic and

alkaline perspiration.[17]

Troubleshooting
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Problem Possible Cause(s) Solution(s)

Tailing (Lighter to darker shade

from start to end of the batch)

- Different substantivity of dyes

in a combination shade. -

Premature hydrolysis of the

dye in the padding trough.

- Select dyes with similar

substantivity. - Use a small

volume padding trough and

ensure a quick turnover of the

dye liquor. - Maintain a

constant padding temperature.

Listing (Side-to-side shade

variation)

- Uneven pressure of the

padding rollers. - Uneven

moisture content or

temperature of the fabric

before padding. - Improper

alignment of the fabric.

- Ensure uniform pressure

across the padding rollers. -

Ensure the fabric is uniformly

dried and cooled before

padding. - Use proper fabric

guiding systems.

Poor Color Yield

- Insufficient alkali or incorrect

pH. - Low batching

temperature or insufficient

batching time. - Dye hydrolysis

due to prolonged storage of

the mixed liquor.

- Check the concentration and

type of alkali. - Ensure the

batching temperature and time

are appropriate for the dye and

shade. - Mix the dye and alkali

solutions immediately before

use.

Poor Reproducibility

- Variation in process

parameters (temperature, time,

pick-up). - Inconsistent fabric

preparation. - Water quality

variations.

- Standardize and carefully

control all process parameters.

- Ensure consistent scouring

and bleaching of the fabric. -

Use deionized or softened

water.
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Figure 1: Experimental workflow for the Cold Pad-Batch dyeing process.
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Vinyl Sulfone (VS) Dye Reaction

Monochlorotriazine (MCT) Dye Reaction

Dye-SO2-CH2-CH2-OSO3H
(Inactive Form)

Dye-SO2-CH=CH2
(Active Vinyl Sulfone)

OH⁻
(Elimination)

Dye-SO2-CH2-CH2-O-Cellulose
(Covalent Bond)+ Cellulose-O⁻

(Michael Addition)

Cellulose-OH Cellulose-O⁻
OH⁻

Dye-Triazine-Cl

Dye-Triazine-O-Cellulose
(Covalent Bond)

+ Cellulose-O⁻
(Nucleophilic Substitution)

Cellulose-OH Cellulose-O⁻
OH⁻

Click to download full resolution via product page

Figure 2: Reaction mechanisms of Vinyl Sulfone and Monochlorotriazine reactive dyes with
cellulose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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